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Compound of Interest

Compound Name: Basic Red 14

Cat. No.: B1583731

CAS Number: 12217-48-0

This technical guide provides an in-depth overview of C.l. Basic Red 14, a synthetic dye with
significant applications in forensic science and environmental science. The document is
intended for researchers, scientists, and professionals in drug development who may utilize this
compound in their respective fields.

Chemical and Physical Properties

C.l. Basic Red 14, also known as Cationic Red 14, is a dark red powder with the chemical
formula C23H26CINs.[1][2] It is @ member of the methine class of dyes.[1] The compound is
soluble in water, forming a brightly colored red solution.[1][2][3] Its fluorescent properties,
particularly under green light, are central to its primary applications.[4]
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Property Value Reference
CAS Number 12217-48-0 [1][5]

C.I. Number 48016 [1][2]
Molecular Formula C23H26CINs [11[2]
Molecular Weight 379.93 g/mol [1][2]
Appearance Dark red powder [1][2]
Solubility in Water (40 °C) 40 g/L [1112]
Excitation Wavelength ~530 nm (green light) [4]
Emission Wavelength >590 nm (red) [4]

Key Applications and Experimental Protocols

C.l. Basic Red 14 is predominantly used in two main areas: as a fluorescent stain for the
enhancement of latent fingerprints in forensic science, and as a model cationic dye in
adsorption studies for wastewater treatment.

Forensic Science: Latent Fingerprint Enhancement

C.l. Basic Red 14 is a highly effective fluorescent dye for enhancing latent fingerprints that
have been previously developed with cyanoacrylate (superglue) fuming.[6] The dye adheres to
the polymerized cyanoacrylate, and its fluorescence under specific light sources allows for
high-contrast visualization of the print, especially on non-porous, multicolored surfaces.[6]

o Cyanoacrylate Fuming: Expose the evidence with the suspected latent fingerprints to
cyanoacrylate fumes in a fuming chamber until the prints are visible as a white deposit.

o Preparation of Staining Solution: Prepare a working solution of C.l. Basic Red 14 by
dissolving 1.5 to 2.0 grams of the dye powder in 1 liter of ethanol.[4] Agitate the solution until
the dye is completely dissolved.

o Application of the Stain: The staining solution can be applied by spraying the fumed area or
by immersing the object in a tray containing the solution.
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¢ Rinsing: After a brief application of the dye, rinse the surface with a gentle stream of

deionized water to remove excess stain.
+ Drying: Allow the evidence to air dry completely in a fume hood.

+ Visualization: Examine the treated area under a forensic light source with an excitation
wavelength of approximately 530 nm. Use a red filter (passing light above 590 nm) to view
and photograph the fluorescent fingerprint.[4]

Preparation
Procedure

Prepare Staining Solution
(1.5-2.0 g/L in Ethanol)

Analysis

Examine under Forensic Light Source

(Excitation: ~530 nm, Filter: >590 nm)
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Workflow for Latent Fingerprint Enhancement.
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Environmental Science: Adsorption Studies in
Wastewater Treatment

C.l. Basic Red 14 serves as a model compound for studying the removal of cationic dyes from
industrial wastewater through adsorption. Research in this area often focuses on evaluating the
efficacy of various low-cost adsorbents.

» Preparation of Stock Solution: Prepare a stock solution of C.I. Basic Red 14 of a known
concentration (e.g., 1000 mg/L) in deionized water.

e Preparation of Adsorbent: The chosen adsorbent (e.g., activated carbon, biochar) should be
washed, dried, and sieved to a uniform particle size.

» Batch Adsorption Experiments:

o |n a series of flasks, add a fixed amount of the adsorbent to a known volume of C.I. Basic
Red 14 solution of varying initial concentrations.

o Agitate the flasks at a constant speed and temperature for a predetermined contact time to
reach equilibrium.

o Investigate the effect of pH by adjusting the initial pH of the dye solutions using HCI or
NaOH.

e Analysis:
o After agitation, separate the adsorbent from the solution by centrifugation or filtration.

o Determine the final concentration of C.I. Basic Red 14 in the supernatant using a UV-Vis
spectrophotometer at its maximum absorbance wavelength.

o Data Analysis:
o Calculate the amount of dye adsorbed per unit mass of adsorbent at equilibrium (qge).

o Analyze the equilibrium data using adsorption isotherm models (e.g., Langmuir,
Freundlich).
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o To determine the adsorption kinetics, conduct experiments at different time intervals and
analyze the data using kinetic models (e.g., pseudo-first-order, pseudo-second-order).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. basic red 14 - Cationic Red 14 - Cationic brilliant red 5GN from Emperor Chem
[emperordye.com]

» 3. Adsorption behavior of azo dye C. I. acid red 14 in aqueous solution on surface soils -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 4. bvda.com [bvda.com]
e 5. medchemexpress.com [medchemexpress.com]
e 6. sirchie.com [sirchie.com]

« To cite this document: BenchChem. [C.I. Basic Red 14: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583731#what-is-the-cas-number-for-c-i-basic-red-
14]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1583731?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583731?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/basic-dyes/basic-red-14.html
https://emperordye.com/tds/basic-red-14.html
https://emperordye.com/tds/basic-red-14.html
https://pubmed.ncbi.nlm.nih.gov/18763565/
https://pubmed.ncbi.nlm.nih.gov/18763565/
https://www.bvda.com/en/basic-red-14
https://www.medchemexpress.com/c-i-basic-red-14.html
https://www.sirchie.com/basic-red-14-solution.html
https://www.benchchem.com/product/b1583731#what-is-the-cas-number-for-c-i-basic-red-14
https://www.benchchem.com/product/b1583731#what-is-the-cas-number-for-c-i-basic-red-14
https://www.benchchem.com/product/b1583731#what-is-the-cas-number-for-c-i-basic-red-14
https://www.benchchem.com/product/b1583731#what-is-the-cas-number-for-c-i-basic-red-14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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